Cas no 57645-95-1 (6,8-dichloro-3-methylchromone)

• Product Name: 6,8-dichloro-3-methylchromone
• CAS No: 57645-95-1
• MF: C₁₀H₆Cl₂O₂
• MW: 229.05944108963
• CID: 868621
• PubChem ID: 24867465
• Update Time: 2025-06-11

6,8-dichloro-3-methylchromone Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-3-methylchromone
• 6,8-dichloro-3-methylchromen-4-one
• 6,8-Dichlor-3-methyl-4H-chromen-4-on
• 6,8-dichloro-3-methyl-4-chromone
• 6,8-dichloro-3-methyl-4H-chromen-4-one

• MDL： MFCD00218605
• Inchi： 1S/C10H6Cl2O2/c1-5-4-14-10-7(9(5)13)2-6(11)3-8(10)12/h2-4H,1H3
• InChI Key： PDDRNWBKVYJALI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C(C)=COC=21)=O)Cl

Computed Properties

• Exact Mass: 227.97400
• Monoisotopic Mass: 227.9744848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 141-144 °C (lit.)
• PSA: 30.21000
• LogP: 3.40820
• Solubility: Not available

6,8-dichloro-3-methylchromone Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6,8-dichloro-3-methylchromone

Comprehensive Overview of 6,8-Dichloro-3-methylchromone (CAS No. 57645-95-1): Properties, Applications, and Research Insights

6,8-Dichloro-3-methylchromone (CAS No. 57645-95-1) is a synthetic organic compound belonging to the chromone family, a class of heterocyclic compounds known for their diverse biological activities and pharmaceutical potential. This compound features a benzopyran-4-one core substituted with two chlorine atoms at positions 6 and 8 and a methyl group at position 3. Its molecular formula is C₁₀H₆Cl₂O₂, and it has garnered attention in medicinal chemistry due to its structural versatility and potential therapeutic applications.

Researchers and industries are increasingly exploring 6,8-dichloro-3-methylchromone for its role in drug discovery and material science. Recent studies highlight its relevance in modulating enzyme inhibition and anti-inflammatory pathways, aligning with the growing demand for novel bioactive molecules. The compound’s chromone scaffold is also pivotal in designing fluorescent probes for biochemical assays, a hot topic in diagnostic imaging and cellular biology.

From a synthetic perspective, CAS No. 57645-95-1 serves as a key intermediate in organic synthesis. Its electrophilic sites allow for further functionalization, making it valuable for constructing complex molecules. Laboratories often employ cross-coupling reactions or nucleophilic substitutions to derivatize this compound, addressing the need for structure-activity relationship (SAR) studies in pharmaceutical research.

Environmental and green chemistry trends have also influenced the study of 6,8-dichloro-3-methylchromone. Scientists are investigating eco-friendly synthesis routes to reduce hazardous byproducts, reflecting the broader shift toward sustainable chemical practices. This aligns with frequent searches on "green synthesis of heterocycles" and "biodegradable intermediates," underscoring the compound’s relevance in modern chemistry.

Analytical characterization of 57645-95-1 typically involves HPLC, NMR spectroscopy, and mass spectrometry, techniques frequently queried by professionals. Its crystalline structure and solubility profiles are critical for formulation scientists, particularly in drug delivery systems. These aspects resonate with trending topics like "pharmacokinetic optimization" and "nanocarrier compatibility."

In summary, 6,8-dichloro-3-methylchromone (CAS No. 57645-95-1) exemplifies the intersection of medicinal chemistry, materials science, and sustainability. Its multifaceted applications and adaptability to cutting-edge research ensure its continued prominence in scientific literature and industrial innovation.